Cas no 2682204-04-0 (H4TCPB)

• Product Name: H4TCPB
• CAS No: 2682204-04-0
• MF: C₄₄H₂₂F₄O₈
• MW: 754.634306430817
• CID: 5735766
• PubChem ID: 156779660
• Update Time: 2024-11-07

H4TCPB Chemical and Physical Properties

Names and Identifiers

• 2682204-04-0
• 4,4',4'',4'''-(Pyrene-1,3,6,8-tetrayl)tetrakis(2-fluorobenzoic acid)
• H4TCPB
• 2-fluoro-4-[3,6,8-tris(4-carboxy-3-fluorophenyl)pyren-1-yl]benzoic acid
• G69518

• Inchi： 1S/C44H22F4O8/c45-35-13-19(1-5-27(35)41(49)50)31-17-32(20-2-6-28(42(51)52)36(46)14-20)24-11-12-26-34(22-4-8-30(44(55)56)38(48)16-22)18-33(25-10-9-23(31)39(24)40(25)26)21-3-7-29(43(53)54)37(47)15-21/h1-18H,(H,49,50)(H,51,52)(H,53,54)(H,55,56)
• InChI Key： WDAQDKSUBCQYGP-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1=CC(C2C=CC(C(=O)O)=C(C=2)F)=C2C=CC3=C(C4C=CC(C(=O)O)=C(C=4)F)C=C(C4C=CC(C(=O)O)=C(C=4)F)C4=CC=C1C2=C43

Computed Properties

• Exact Mass: 754.12508030g/mol
• Monoisotopic Mass: 754.12508030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 56
• Rotatable Bond Count: 8
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 149Ų